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Compound of Interest

Compound Name: Barium hydroxide hydrate

Cat. No.: B1257771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical formula, structure, and

properties of barium hydroxide and its hydrated forms. The information is tailored for

professionals in research, science, and drug development who require a thorough

understanding of this inorganic compound.

Chemical Formula and Nomenclature
Barium hydroxide is a chemical compound with the base formula Ba(OH)₂. It can exist in an

anhydrous form as well as several hydrated forms. The most common and commercially

significant hydrates are the monohydrate and the octahydrate.[1][2]

Anhydrous Barium Hydroxide: Ba(OH)₂

Barium Hydroxide Monohydrate: Ba(OH)₂·H₂O[2]

Barium Hydroxide Octahydrate: Ba(OH)₂·8H₂O[3]

The monohydrate is often referred to as baryta or baryta-water and is the typical commercial

form.[1]
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The properties of barium hydroxide and its hydrates vary significantly with the degree of

hydration. The following tables summarize key quantitative data for the anhydrous,

monohydrate, and octahydrate forms.

Table 1: General and Physical Properties

Property
Anhydrous Barium
Hydroxide

Barium Hydroxide
Monohydrate

Barium Hydroxide
Octahydrate

Molar Mass 171.34 g/mol [1][4] 189.355 g/mol [1][5] 315.46 g/mol [1][5]

Appearance White solid[4] White granular solid[1]
White crystalline

powder[3]

Density 4.5 g/cm³ (20 °C)[5] 3.743 g/cm³[1][5] 2.18 g/cm³ (16 °C)[1]

Melting Point 407 °C[5] 300 °C[1][5] 78 °C[1][5]

Boiling Point
780–800 °C

(Decomposes)[5]
Decomposes Decomposes

Table 2: Solubility in Water

Temperature (°C) Solubility ( g/100 mL)

0 1.67[5]

20 3.89[1][5]

30 5.59[1][5]

40 8.22[1][5]

50 11.7 - 13.1[1][5]

60 20.94[1]

80 101.4[5]

100 101.4[1]
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Molecular and Crystal Structure
The arrangement of atoms in the crystal lattice determines the physical and chemical

properties of the different barium hydroxide hydrates.

Barium Hydroxide Monohydrate (Ba(OH)₂·H₂O)
The monohydrate form possesses a layered crystal structure. In this configuration, the barium

ion (Ba²⁺) is coordinated in a square antiprismatic geometry. Each Ba²⁺ center is bonded to two

water ligands and six hydroxide ligands. These hydroxide ligands are further shared, acting as

bridges to neighboring Ba²⁺ centers.[1]

Barium Hydroxide Octahydrate (Ba(OH)₂·8H₂O)
In the octahydrate, the barium ion is also eight-coordinate. However, unlike the monohydrate,

the ligands are not shared between adjacent Ba²⁺ centers. The barium ion is coordinated by

eight water molecules, forming a slightly distorted Archimedean antiprism.[6] The crystals are

monoclinic and belong to the P2/n space group.[6]
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Conceptual Representation of Barium Hydroxide Hydrate Structures
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Conceptual diagram of coordination in barium hydroxide hydrates.
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Experimental Protocols
Preparation of Barium Hydroxide Octahydrate
A common laboratory method for preparing barium hydroxide octahydrate involves the

dissolution of barium oxide (BaO) in water.[1][5]

Protocol:

Carefully add barium oxide to deionized water. The reaction is exothermic.

Heat the mixture to facilitate dissolution.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly. Barium hydroxide octahydrate crystals will precipitate out of

the solution.

Collect the crystals by filtration and dry them at room temperature, protecting them from

atmospheric carbon dioxide.[7]
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Start: Barium Oxide (BaO) and Water (H₂O)

Dissolve BaO in H₂O (Exothermic Reaction)

Heat to Aid Dissolution

Hot Filtration to Remove Impurities

Slow Cooling of Filtrate

Precipitation of Ba(OH)₂·8H₂O Crystals

Filter to Collect Crystals

Dry Crystals Away from CO₂

End Product: Barium Hydroxide Octahydrate
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Workflow for the preparation of barium hydroxide octahydrate.
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Thermal Decomposition
Barium hydroxide hydrates undergo dehydration upon heating. The octahydrate converts to

the monohydrate when heated in the air.[1] At 100 °C in a vacuum, the monohydrate

decomposes to barium oxide and water.[1] Further heating to 800 °C will cause the anhydrous

barium hydroxide to decompose into barium oxide.[5]

Thermal decomposition pathway of barium hydroxide hydrates.

Analysis by Titration
Barium hydroxide is a strong base and is frequently used in analytical chemistry for the titration

of weak acids, particularly organic acids.[1][4] A key advantage of using a barium hydroxide

solution is that it is guaranteed to be free of carbonate contamination, as barium carbonate is

insoluble in water.[1][5] This prevents titration errors that can occur with other strong bases like

sodium hydroxide.

Protocol for Conductometric Titration with Sulfuric Acid:

Prepare a known concentration of sulfuric acid and dilute it with deionized water in a beaker.

Place a conductivity probe into the acid solution.

Fill a burette with a barium hydroxide solution of known concentration.

Slowly add the barium hydroxide solution to the sulfuric acid while monitoring the

conductivity of the solution.

The conductivity will decrease as barium sulfate precipitates and water is formed. The

equivalence point is reached at the minimum conductivity.[8]

Safety and Handling
Barium hydroxide is toxic if swallowed or inhaled and is corrosive, causing severe skin burns

and eye damage.[9] It is essential to handle this chemical with appropriate personal protective

equipment, including gloves, safety goggles, and a lab coat.[10] Store in a cool, dry, well-

ventilated area away from acids and other incompatible materials.[11] Barium hydroxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_hydroxide
https://en.wikipedia.org/wiki/Barium_hydroxide
https://www.sciencemadness.org/smwiki/index.php/Barium_hydroxide
https://www.benchchem.com/product/b1257771?utm_src=pdf-body
https://en.wikipedia.org/wiki/Barium_hydroxide
https://www.chemeurope.com/en/encyclopedia/Barium_hydroxide.html
https://en.wikipedia.org/wiki/Barium_hydroxide
https://www.sciencemadness.org/smwiki/index.php/Barium_hydroxide
https://edu.rsc.org/exhibition-chemistry/shocking-revelations-a-conductometric-titration/4014797.article
https://www.carlroth.com/medias/SDB-5609-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMDE2Nzh8YXBwbGljYXRpb24vcGRmfHNlY3VyaXR5RGF0YXNoZWV0cy9oMzIvaDQ5Lzg5NjkzMjQwNjg4OTQucGRmfDhkMTZmMTMwNTBkNzRmOGE3YzIzN2EzNGJjOWQyY2I1MjU5MDI2YWZhOGQwOTllMGYwZGRlY2Y3MGQ0NzllNzY
https://resources.finalsite.net/images/v1722357308/mccsdnet/utu8azypfwdwlscr03z0/msdssheets_barium_hydroxide_8-hydrate_83_00.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-HYDROXIDE-OCTAHYDRATE-CASNO-12230-71-01701-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1257771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solutions will absorb carbon dioxide from the air, forming insoluble barium carbonate.[2]

Therefore, solutions should be protected from atmospheric exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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